Cas no 901273-39-0 (N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine)

• Product Name: N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine
• CAS No: 901273-39-0
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 5229362
• PubChem ID: 4780005
• Update Time: 2026-03-07

N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolamine, 4-(4-methoxy-1-naphthalenyl)-N-(phenylmethyl)-
• N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C21H18N2OS/c1-24-20-12-11-17(16-9-5-6-10-18(16)20)19-14-25-21(23-19)22-13-15-7-3-2-4-8-15/h2-12,14H,13H2,1H3,(H,22,23)
• InChI Key： QCJYYFSBQQJGMH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=C3C(C=CC=C3)=C(OC)C=C2)N=C1NCC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine

Research Brief on N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine (CAS: 901273-39-0): Recent Advances and Applications

N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine (CAS: 901273-39-0) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of cancer and inflammatory diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its mechanism of action, pharmacological properties, and potential clinical implications.

One of the most notable advancements in the study of N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine is its identification as a potent inhibitor of protein kinases involved in cell proliferation and survival. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition against a subset of tyrosine kinases, including those implicated in tumor growth. The researchers utilized a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between the compound and its target kinases, revealing a high affinity for the ATP-binding site.

Further investigations into the pharmacokinetic profile of N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine have provided insights into its bioavailability and metabolic stability. A recent preclinical study reported in Bioorganic & Medicinal Chemistry Letters (2024) evaluated the compound's ADME (Absorption, Distribution, Metabolism, and Excretion) properties, showing favorable oral bioavailability and moderate plasma protein binding. These findings suggest that the compound could be a viable candidate for further development as an oral therapeutic agent.

In addition to its kinase inhibitory activity, N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine has also been investigated for its anti-inflammatory effects. A 2024 study published in European Journal of Pharmacology demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines in macrophage models, likely through the modulation of NF-κB signaling. This dual functionality—targeting both proliferative and inflammatory pathways—positions the compound as a promising multi-targeted agent for complex diseases such as cancer and autoimmune disorders.

Despite these promising findings, challenges remain in the clinical translation of N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine. Current research efforts are focused on optimizing its chemical structure to enhance potency and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance the compound through the drug development pipeline, with preliminary results expected in the coming years.

In conclusion, N-benzyl-4-(4-methoxynaphthalen-1-yl)-1,3-thiazol-2-amine (CAS: 901273-39-0) represents a compelling example of how synthetic small molecules can be harnessed to address unmet medical needs. Its diverse biological activities and favorable pharmacokinetic properties underscore its potential as a therapeutic agent. Continued research and development will be essential to fully realize its clinical promise and overcome existing limitations.